4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide

• IUPAC Name: 4-chloro-N'-[5-(furan-2-yl)-3-oxocyclohexen-1-yl]benzohydrazide
• InChI: InChI=1S/C17H15ClN2O3/c18-13-5-3-11(4-6-13)17(22)20-19-14-8-12(9-15(21)10-14)16-2-1-7-23-16/h1-7,10,12,19H,8-9H2,(H,20,22)
• InChI Key: LGLZXCYHOQESPA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C=C1NNC(=O)C2=CC=C(C=C2)Cl)C3=CC=CO3
• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol

Description

4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as "FCPR03" and belongs to the class of hydrazides.

Scientific Research Applications

4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide has potential applications in various fields of scientific research. This compound has been found to exhibit anti-inflammatory, anticancer, and antimicrobial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in inflammation, cancer, and microbial growth.
Biochemical and physiological effects:
Studies have shown that 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide can affect various biochemical and physiological processes in the body. This compound has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, this compound has been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide in lab experiments is its potential to exhibit therapeutic effects in various disease models. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide. One of the potential directions is to study its potential use in the treatment of Alzheimer's disease. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis process for potential therapeutic applications.
Conclusion:
In conclusion, 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide is a chemical compound with potential applications in various fields of scientific research. Its anti-inflammatory, anticancer, and antimicrobial properties make it a promising candidate for further studies. However, more research is needed to fully understand its mechanism of action and to optimize its synthesis process for therapeutic applications.

Synthesis Methods

The synthesis of 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide is a complex process that involves several steps. The synthesis starts with the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The next step involves the reaction of 4-chlorobenzoyl chloride with 5-(2-furyl)-3-oxo-1-cyclohexene-1-carboxylic acid to form 4-chloro-N'-[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]benzohydrazide.